BENGHE Foundational & Exploratory

Check Availability & Pricing

Toxicological Profile of Rodocaine: An In-depth
Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Rodocaine
CAS No.: 39489-99-1
Cat. No.: B10826646
Get Quote
. J

An extensive search for the toxicological profile of Rodocaine reveals a significant lack of
publicly available data. While basic chemical and structural information is accessible,
comprehensive studies detailing its safety, toxicity, and mechanism of action are not present in
the scientific literature or publicly accessible databases. This guide summarizes the available
information and highlights the current knowledge gaps.

Chemical and Physical Properties

Rodocaine is identified by the chemical formula C18H25CIN20 and the IUPAC name 3-
[(4aR,7aS)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridin-1-yl]-N-(2-chloro-6-
methylphenyl)propanamide.[1] It is also known by the synonym R 19,317.[1]

Table 1: Physicochemical Properties of Rodocaine
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Property Value Source
Molecular Weight 320.9 g/mol [1]
Chemical Formula C18H25CIN20 [1]

3-

[(4aR,7aS)-2,3,4,4a,5,6,7,7a-
IUPAC Name octahydrocyclopenta[b]pyridin-  [1]

1-yl]-N-(2-chloro-6-
methylphenyl)propanamide

CAS Number 38821-80-6 [1]

Synonyms R 19,317, Rodocaina [1]

Toxicological Data: A Notable Absence

A thorough search of scientific databases and regulatory agency websites for toxicological
studies on Rodocaine, including acute toxicity (such as LD50 values), chronic toxicity,
carcinogenicity, mutagenicity, and reproductive toxicity, did not yield any specific results.
Similarly, information regarding its adverse effects, safety profile, and potential for overdose is
not documented in the available literature.

This absence of data prevents the creation of a detailed toxicological profile as requested. Key
guantitative data, such as lethal dose values and no-observed-adverse-effect levels (NOAELS),
are not available for summarization.

Mechanism of Action and Pharmacokinetics

Information on the specific mechanism of action and pharmacokinetic profile (absorption,
distribution, metabolism, and excretion) of Rodocaine is not available in the public domain.
Without this information, it is not possible to create diagrams of signaling pathways or
metabolic processes.

Experimental Protocols

Due to the lack of published toxicological studies, there are no experimental protocols to detail.
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Conclusion and Future Directions

The toxicological profile of Rodocaine remains largely uncharacterized in the public scientific
domain. The absence of data on its safety and mechanism of action is a significant knowledge
gap. For researchers, scientists, and drug development professionals, this lack of information
underscores the need for foundational toxicological studies should there be any interest in the
clinical or commercial development of this compound. Any future research on Rodocaine
would need to begin with basic in vitro and in vivo toxicity assessments to establish a
foundational safety profile.

Visualizations

Due to the lack of data on the mechanism of action, experimental workflows, or logical
relationships for Rodocaine, no diagrams can be generated at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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